Cas no 1814881-96-3 ((2Z)-2-[(4-fluorophenyl)methylidene]-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-[(4-fluorophenyl)methylidene]-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one
• CAS No: 1814881-96-3
• MF: C₁₈H₁₃FO₄
• MW: 312.291828870773
• CID: 5406088
• Update Time: 2025-08-05

(2Z)-2-[(4-fluorophenyl)methylidene]-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(4-Fluorophenyl)methylene]-6-(2-oxopropoxy)-3(2H)-benzofuranone
• (2Z)-2-[(4-fluorophenyl)methylidene]-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C18H13FO4/c1-11(20)10-22-14-6-7-15-16(9-14)23-17(18(15)21)8-12-2-4-13(19)5-3-12/h2-9H,10H2,1H3/b17-8-
• InChI Key： FGHNABQANVAGOI-IUXPMGMMSA-N
• SMILES： O1C2=CC(OCC(=O)C)=CC=C2C(=O)/C/1=C/C1=CC=C(F)C=C1

Experimental Properties

• Density: 1.344±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 135-136 °C
• Boiling Point: 494.2±45.0 °C(Predicted)

Additional information on (2Z)-2-[(4-fluorophenyl)methylidene]-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one

Chemical Compound CAS No. 1814881-96-3: (2Z)-2-[(4-fluorophenyl)methylidene]-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one

The compound with CAS No. 1814881-96-3, named (2Z)-2-[(4-fluorophenyl)methylidene]-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which have gained significant attention in recent years due to their unique properties and bioactivity potential.

The molecular structure of this compound is characterized by a benzofuran ring system, which serves as the core framework. The benzofuran moiety is further substituted with a (4-fluorophenyl)methylidene group at the 2-position and a (2-oxopropoxy) group at the 6-position. These substituents contribute to the compound's chemical reactivity, stability, and biological activity. The presence of the fluorophenyl group introduces electronic effects that can influence the molecule's interactions with biological targets, while the oxopropoxy group adds hydrophilic properties that may enhance solubility and bioavailability.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The benzofuran core is known for its ability to interact with various biological pathways, making it a valuable scaffold for medicinal chemists. In this context, the compound CAS No. 1814881-96-3 has shown promising results in preliminary in vitro assays, suggesting its potential as a lead compound for therapeutic applications.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques, including coupling reactions and oxidation steps. Researchers have employed strategies such as Suzuki coupling and oxidative cyclization to construct the benzofuran framework efficiently. The use of fluorine-containing substituents has also been optimized to ensure high yields and purity during the synthesis process.

In terms of physical properties, CAS No. 1814881-96-3 exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including UV-vis and NMR spectra, have been thoroughly characterized to confirm its structural integrity and purity.

From an environmental perspective, this compound has been assessed for its biodegradability and ecotoxicity under standard laboratory conditions. Results indicate that it undergoes slow degradation under aerobic conditions but does not pose significant risks to aquatic life at environmentally relevant concentrations.

In conclusion, CAS No. 1814881-96-3 represents a cutting-edge example of how modern organic chemistry can design complex molecules with tailored properties for specific applications. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a promising candidate for further exploration in drug development and materials science.